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Compound of Interest

4'-Benzyloxy-2'-
Compound Name:
hydroxyacetophenone

Cat. No.: B019689

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4'-Benzyloxy-2'-hydroxyacetophenone, a
key intermediate in organic synthesis. It details the compound's physicochemical properties,
provides experimental protocols for its application, and outlines a representative synthetic
pathway.

Core Compound Data

4'-Benzyloxy-2'-hydroxyacetophenone is an aromatic ketone that serves as a versatile
building block in the synthesis of more complex molecules, including flavonoids and other
biologically active compounds.[1]
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Property Value Source

Molecular Formula C15H1403 [2]

Molecular Weight 242.27 g/mol [2]
1-(4-(benzyloxy)-2-

IUPAC Name (- yioxy) [2]
hydroxyphenyl)ethanone

CAS Number 29682-12-0 [2]
White to off-white amorphous

Appearance
powder

Melting Point 100-107 °C

Spectroscopic and Physicochemical Properties

Below is a summary of key physicochemical and spectroscopic data for 4'-Benzyloxy-2'-

hydroxyacetophenone.
Data Type Description
Data available on PubChem, acquired on a
1H NMR _ _
Varian A-60 instrument.[2]
Data available on PubChem, acquired on a
13C NMR _ _
Varian CFT-20 instrument.[2]
FTIR data available, obtained using a KBr wafer
IR Spectra

technique.[2]

Mass Spectrometry

GC-MS data is available, with major peaks

observed.[2]

Purity

Commercially available with 299% purity (via
HPLC).

Storage

Recommended storage at 0-8 °C.

Experimental Protocols

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4_-Benzyloxy-2_-hydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Benzyloxy-2_-hydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Benzyloxy-2_-hydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Benzyloxy-2_-hydroxyacetophenone
https://www.benchchem.com/product/b019689?utm_src=pdf-body
https://www.benchchem.com/product/b019689?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Benzyloxy-2_-hydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Benzyloxy-2_-hydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Benzyloxy-2_-hydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Benzyloxy-2_-hydroxyacetophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

4'-Benzyloxy-2'-hydroxyacetophenone is a key starting material in the Claisen-Schmidt
condensation for the synthesis of chalcones, which are precursors to flavonoids and other
heterocyclic compounds with significant biological activities.

Protocol: Synthesis of a Chalcone Derivative via
Claisen-Schmidt Condensation

This protocol describes a general procedure for the base-catalyzed condensation of 4'-
Benzyloxy-2'-hydroxyacetophenone with an aromatic aldehyde to yield a chalcone.

Materials:

4'-Benzyloxy-2'-hydroxyacetophenone

o Substituted aromatic aldehyde (e.g., benzaldehyde)
e Ethanol

e Potassium hydroxide (KOH)

» Deionized water

o Hydrochloric acid (HCI), dilute solution

o Standard laboratory glassware

e Magnetic stirrer and hotplate

o Filtration apparatus

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 1.0 equivalent of 4'-Benzyloxy-2'-
hydroxyacetophenone in a minimal amount of ethanol.

» Addition of Aldehyde: To this solution, add 1.0 to 1.1 equivalents of the selected aromatic
aldehyde.
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o Base Catalyst: While stirring the mixture, slowly add an aqueous or ethanolic solution of
potassium hydroxide (a substantial excess, often 40-50% solution).

e Reaction: Continue stirring the reaction mixture at room temperature. The reaction progress
can be monitored by Thin Layer Chromatography (TLC). Reaction times can vary from a few
hours to overnight.

o Workup: Once the reaction is complete, pour the reaction mixture into a beaker containing
crushed ice.

» Precipitation: Acidify the mixture with dilute hydrochloric acid to a pH of approximately 2-3.
This will cause the chalcone product to precipitate out of the solution.

« |solation: Collect the precipitated solid by vacuum filtration.
e Washing: Wash the solid with cold deionized water until the filtrate is neutral to litmus paper.

 Purification: The crude product can be further purified by recrystallization from a suitable
solvent, such as ethanol.

e Drying: Dry the purified chalcone in a desiccator or a vacuum oven at a low temperature.

Synthetic Workflow and Applications

The primary application of 4'-Benzyloxy-2'-hydroxyacetophenone in research and
development is as an intermediate in the synthesis of chalcones and flavonoids. These classes
of compounds are studied for a wide range of potential therapeutic applications.

Logical Workflow for Chalcone Synthesis

The following diagram illustrates the general workflow for the synthesis of a chalcone derivative
from 4'-Benzyloxy-2'-hydroxyacetophenone using the Claisen-Schmidt condensation
described in the protocol above.
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Caption: Workflow for the synthesis of chalcones.

The resulting chalcones can then be used in further synthetic steps, for example, cyclization
reactions to form flavonoids. These compounds are of interest due to their potential antioxidant
and antimicrobial properties.[1] The structural framework of 4'-Benzyloxy-2'-
hydroxyacetophenone makes it a valuable precursor for creating diverse molecular libraries
for drug discovery screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4'-Benzyloxy-2'-
hydroxyacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019689#4-benzyloxy-2-hydroxyacetophenone-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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